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Compound of Interest

Compound Name: FM-381

Cat. No.: B10817288

For researchers, scientists, and drug development professionals, the proper disposal of
chemical reagents is a critical component of laboratory safety and environmental responsibility.
This guide provides essential information for the safe handling and disposal of FM-381, a
potent and selective JAK3 inhibitor used in research.

FM-381 Chemical and Safety Data

Following institutional and local regulations is paramount when disposing of any chemical
waste. The information below, summarized from the Safety Data Sheet (SDS) for FM-381,
provides a foundation for safe handling and disposal protocols.
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Property Information Reference

(E)-2-cyano-3-(5-(1-cyclohexyl-

1,6-dihydroimidazo[4,5-
Chemical Name d]pyrrolo[2,3-b]pyridin-2-

yhfuran-2-yl)-N,N-

dimethylacrylamide

CAS Number 2226521-65-7 [1]
Molecular Formula C24H24N602 [1]
Molecular Weight 428.5 g/mol [1]

Not classified as a hazardous

o substance according to the
Hazard Classification ]
Globally Harmonized System

(GHS).
Signal Word None
Hazard Statements None

Disposal Procedures

While FM-381 is not classified as hazardous, it is crucial to adhere to standard laboratory
chemical disposal practices. Improper disposal can lead to environmental contamination and
potential unforeseen hazards.

Key Disposal Steps:

e Consult Institutional Guidelines: Before proceeding, consult your institution's Environmental
Health and Safety (EHS) department for specific protocols regarding the disposal of non-
hazardous chemical waste.

e Do Not Dispose in General Waste: FM-381 should not be disposed of with household or
general laboratory trash.[2][3]

e Prevent Environmental Release: Do not allow the product to reach the sewage system or
any water sources.[2]
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 Official Regulations: Disposal must be conducted in accordance with all applicable local,
regional, and national regulations.[2][3]

» Professional Disposal Service: For unused or waste FM-381, it is recommended to use a
licensed professional waste disposal service. These services are equipped to handle
chemical waste in an environmentally sound manner.

Experimental Protocols

The safe disposal of FM-381 also extends to materials and solutions generated during
experimental use.

Disposal of Contaminated Materials:

e Solid Waste: Items such as gloves, pipette tips, and empty vials that are contaminated with
FM-381 should be collected in a designated, clearly labeled chemical waste container.

o Liquid Waste: Solutions containing FM-381 should be collected in a sealed, properly labeled
waste container. Do not mix with other incompatible waste streams.

Decontamination:

o Work surfaces and equipment should be decontaminated using an appropriate solvent (e.g.,
ethanol or isopropanol) followed by a soap and water wash. Collect all decontamination
materials for proper disposal.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of FM-
381.
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Caption: FM-381 Disposal Decision Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/product/b10817288?utm_src=pdf-custom-synthesis
https://www.caymanchem.com/product/23204/fm-381
https://cdn.caymanchem.com/cdn/msds/29210m.pdf
https://cdn.caymanchem.com/cdn/msds/13957m.pdf
https://www.benchchem.com/product/b10817288#fm-381-proper-disposal-procedures
https://www.benchchem.com/product/b10817288#fm-381-proper-disposal-procedures
https://www.benchchem.com/product/b10817288#fm-381-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10817288?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10817288?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

